Cas no 85099-51-0 (Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate)

• Product name: Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate
• CAS No: 85099-51-0
• MF: C₃₇H₆₈N₂O₄
• MW: 604.946831703186
• CID: 990005

Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-3,20-diazadispiro5.1.11.2heneicosane-20-propanoic acid, 2,2,4,4-tetramethyl-21-oxo-, dodecyl ester
• dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.11⁸.2⁶]henicosan-20-yl)propanoate
• FDCDWHGYQOJMTQ-UHFFFAOYSA-N
• 20-(3-Dodec
• Dodecyl 3-(2,2,4,4-tetramethyl-21-oxo-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-20-yl)propanoate

• Inchi： 1S/C37H68N2O4/c1-6-7-8-9-10-11-15-18-21-24-29-42-32(40)25-28-39-33(41)36(30-34(2,3)38-35(4,5)31-36)43-37(39)26-22-19-16-13-12-14-17-20-23-27-37/h38H,6-31H2,1-5H3
• InChI Key： FDCDWHGYQOJMTQ-UHFFFAOYSA-N
• SMILES： O1C2(CCCCCCCCCCC2)N(CCC(=O)OCCCCCCCCCCCC)C(C21CC(C)(C)NC(C)(C)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 43
• Rotatable Bond Count: 15
• Complexity: 811
• Topological Polar Surface Area: 67.9